BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Data Summary: C10H13NO2

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene
CAS No.: 20651-75-6
Cat. No.: B1266289

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: Molecular Weight and Physicochemical Properties of CLOH13NO2 (Phenacetin).

This document provides a concise summary of the key chemical and physical properties of the
compound with the molecular formula C10H13NO2, commonly known as Phenacetin.

Molecular and Physical Properties

The molecular weight of CLOH13NO2 has been determined through various sources. The
compound is a white, crystalline solid and was formerly used as an analgesic and antipyretic
medication.[1]
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Property Value Source
Molecular Formula C10H13NO2 Multiple Sources
Molecular Weight 179.22 g/mol [21[31[4]
Alternate Molecular Weight 179.2157 g/mol [5]

CAS Registry Number 62-44-2 [5]

Appearance White crystalline solid [1][6]

Melting Point 133-136 °C [6]

Phenacetin, p-
Synonyms Acetophenetidide, N-(4- [21[7]
Ethoxyphenyl)acetamide

Chemical Structure and Identification

Phenacetin is an acetamide in which one of the hydrogens attached to the nitrogen is
substituted by a 4-ethoxyphenyl group.[1][2]

IUPAC Name: N-(4-ethoxyphenyl)acetamide[2]

The determination of molecular weight for a known compound like CLOH13NO?2 is typically a
standard calculation based on atomic masses and confirmed by mass spectrometry. As this is a
fundamental property, detailed experimental protocols for its determination are not typically
published in research papers but are based on established principles.

The molecular formula C10H13NO2 represents a specific chemical compound, not a biological
signaling pathway. Therefore, a diagrammatic representation of a signaling pathway is not
relevant to this topic.

The following diagram illustrates the logical flow for identifying and characterizing the
compound C10H13NO2.
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Caption: Workflow for the identification and characterization of CLI0H13NO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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